Cas no 2138541-09-8 (3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide)

• Product Name: 3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide
• CAS No: 2138541-09-8
• MF: C₁₀H₁₉ClN₂O₂S
• MW: 266.788060426712
• CID: 6036410
• PubChem ID: 165837851
• Update Time: 2025-05-20

3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1155496
• 3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide
• 2138541-09-8

• Inchi： 1S/C10H19ClN2O2S/c1-10(2,7-11)9(14)13(3)8-4-5-16(12,15)6-8/h8,12H,4-7H2,1-3H3
• InChI Key： XYAKLSFTNITANW-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(N(C)C1CCS(C1)(=N)=O)=O

Computed Properties

• Exact Mass: 266.0855767g/mol
• Monoisotopic Mass: 266.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide

Comprehensive Overview of 3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide (CAS No. 2138541-09-8)

3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide, with the CAS number 2138541-09-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiolane ring and propanamide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors, in a selective manner.

The compound’s synthetic pathway involves multi-step organic reactions, including chlorination and amidation, which are critical for achieving high purity and yield. Recent advancements in green chemistry have also explored eco-friendly methods to synthesize this compound, aligning with the global push for sustainable manufacturing. This aligns with the growing demand for environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

One of the most discussed aspects of 3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide is its potential role in drug discovery. Its sulfoximine moiety, a rare functional group in medicinal chemistry, has been linked to enhanced metabolic stability and bioavailability. This makes it a valuable scaffold for designing next-generation therapeutics, particularly in areas like oncology and neurology. Searches for "sulfoximine in drug design" have surged, reflecting the scientific community’s interest in this niche.

In agrochemical applications, the compound’s chlorinated and nitrogen-rich structure suggests potential as a crop protection agent. Studies have investigated its efficacy against pests and pathogens, with some formulations showing promise as low-toxicity alternatives to conventional pesticides. This resonates with the increasing consumer demand for sustainable agriculture solutions, a hot topic in both academic and industrial circles.

Analytical characterization of CAS No. 2138541-09-8 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, which are essential for quality control in research and production. The compound’s stability under various conditions (e.g., pH, temperature) has also been a focus, as it impacts storage and handling protocols—another frequently searched topic among lab professionals.

From a commercial perspective, the availability of 3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide is limited to specialized suppliers, reflecting its niche status. However, its growing relevance in high-value applications has spurred interest in scaling up production. Discussions around "custom synthesis" and "bulk procurement" of such compounds are common in industry forums, highlighting the need for reliable supply chains.

In summary, 3-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N,2,2-trimethylpropanamide represents a fascinating intersection of chemistry and applied science. Its versatility in pharmaceutical and agrochemical domains, combined with the ongoing quest for sustainable synthesis, ensures its continued relevance. As research progresses, this compound may well become a cornerstone in the development of innovative solutions for global challenges.